Cas no 1019388-11-4 (2-(sec-Butylamino)isonicotinic acid)

2-(sec-Butylamino)isonicotinic acid is a specialized organic compound featuring a substituted isonicotinic acid core with a sec-butylamino functional group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of bioactive molecules. Its distinct substitution pattern enhances selectivity in coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The compound's stability under standard conditions ensures reliable handling and storage. Its compatibility with common organic solvents further facilitates its use in diverse synthetic applications. Researchers may find it particularly useful in medicinal chemistry for designing novel analogs with tailored properties.
2-(sec-Butylamino)isonicotinic acid structure
1019388-11-4 structure
Product Name:2-(sec-Butylamino)isonicotinic acid
CAS No:1019388-11-4
MF:C10H14N2O2
MW:194.230362415314
MDL:MFCD11131996
CID:1075652
PubChem ID:43176705
Update Time:2025-06-07

2-(sec-Butylamino)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(sec-Butylamino)isonicotinic acid
    • 2-(butan-2-ylamino)pyridine-4-carboxylic acid
    • I02-4200
    • 2-[(Butan-2-yl)amino]pyridine-4-carboxylic acid
    • 1019388-11-4
    • AKOS000214309
    • 2-(SEC-BUTYLAMINO)ISONICOTINICACID
    • 4-pyridinecarboxylic acid,2-((1-methylpropyl)amino)-
    • SCHEMBL3862315
    • AKOS022181781
    • DTXSID80655678
    • SB54839
    • MDL： MFCD11131996
    • Inchi： 1S/C10H14N2O2/c1-3-7(2)12-9-6-8(10(13)14)4-5-11-9/h4-7H,3H2,1-2H3,(H,11,12)(H,13,14)
    • InChI Key： UJINVBFLHIOPES-UHFFFAOYSA-N
    • SMILES： OC(C1C=CN=C(C=1)NC(C)CC)=O

Computed Properties

  • Exact Mass: 194.10600
  • Monoisotopic Mass: 194.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 62.2Ų

Experimental Properties

  • PSA: 62.22000
  • LogP: 2.06320

2-(sec-Butylamino)isonicotinic acid Security Information

  • HazardClass：IRRITANT

2-(sec-Butylamino)isonicotinic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(sec-Butylamino)isonicotinic acid Pricemore >>

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